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Compound of Interest

Compound Name: HTH-02-006

Cat. No.: B15621517 Get Quote

Essential Safety and Handling Guide for HTH-02-
006
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory compounds is paramount. This document provides immediate and

essential safety, operational, and disposal guidance for the NUAK2 inhibitor, HTH-02-006.

Summary of Quantitative Data
For quick reference, the following table summarizes key quantitative data for HTH-02-006.

Property Value Source

Molecular Weight 588.45 g/mol [1]

IC₅₀ (NUAK2) 126 nM [2][3]

Solubility in DMSO ≥ 10 mM [1]

In Vivo Dosage 10 mg/kg (mice) [3][4]

Storage (Solid) -20°C (long term) [1]

Storage (In Solvent)
-80°C (6 months); -20°C (1

month)
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Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for HTH-02-006 is not publicly available, guidance

from a structurally similar compound, WZ4003, suggests the following PPE should be

mandatory when handling HTH-02-006 to minimize exposure risk.[5]

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required.

Respiratory Protection: If handling the solid form outside of a certified chemical fume hood, a

respirator may be necessary to prevent inhalation of dust particles.

Experimental Protocols: Step-by-Step Handling and
Disposal
Handling Procedure:

Preparation:

Before handling, ensure you are in a well-ventilated area, preferably a certified chemical

fume hood.

Don all required personal protective equipment (PPE).

Reconstitution (for solid form):

To prepare a stock solution, dissolve HTH-02-006 in Dimethyl Sulfoxide (DMSO) to the

desired concentration (e.g., 10 mM).[1]

For in vivo experiments, a common vehicle is a formulation of 10% DMSO and 90% corn

oil.[6] Prepare fresh working solutions on the day of the experiment.[6]

Use in Experiments:
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When adding the compound to cell cultures or administering it to animals, handle with care

to avoid splashes or aerosols.

Use appropriate, calibrated equipment for all measurements.

Storage:

Store the solid compound at -20°C for long-term stability.[1]

Once reconstituted in a solvent, aliquot the solution into single-use vials to prevent

repeated freeze-thaw cycles. Store stock solutions at -80°C for up to 6 months or -20°C for

up to 1 month.

Disposal Plan:

As HTH-02-006 is intended for laboratory research and its full hazard profile is not yet

established, it should be handled as hazardous waste. The related compound, WZ4003, is

classified as very toxic to aquatic life with long-lasting effects, indicating that environmental

release must be avoided.[5]

Waste Collection:

Collect all waste materials containing HTH-02-006, including unused solutions,

contaminated consumables (e.g., pipette tips, vials), and contaminated PPE, in a

designated and clearly labeled hazardous waste container.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("HTH-02-
006"), and any known hazard classifications (based on available data, an "Aquatic

Hazard" warning is prudent).

Final Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.[5] Do not dispose of HTH-
02-006 down the drain or in regular trash.
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Visualized Experimental Workflow
The following diagram illustrates the general workflow for handling HTH-02-006 in a laboratory

setting.
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Caption: General workflow for handling HTH-02-006.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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